Cas no 1638765-29-3 (4-fluorobicyclo[2.2.1]heptan-1-amine hydrochloride)

• Product Name: 4-fluorobicyclo[2.2.1]heptan-1-amine hydrochloride
• CAS No: 1638765-29-3
• MF: C₇H₁₃ClFN
• MW: 165.636224508286
• CID: 5181148
• PubChem ID: 134128308
• Update Time: 2026-03-05

4-fluorobicyclo[2.2.1]heptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluorobicyclo[2.2.1]heptan-1-amine hydrochloride
• 4-fluorobicyclo[2.2.1]heptan-1-aminehydrochloride
• D75335
• Z3488361038
• 1638765-29-3
• 4-fluorobicyclo[2.2.1]heptan-1-amine;hydrochloride
• CS-0092277
• EN300-6738366

• Inchi： 1S/C7H12FN.ClH/c8-6-1-3-7(9,5-6)4-2-6;/h1-5,9H2;1H
• InChI Key： KVCPBEJFUWSXNH-UHFFFAOYSA-N
• SMILES： C12(N)CC(F)(CC1)CC2.[H]Cl

Computed Properties

• Exact Mass: 165.0720553g/mol
• Monoisotopic Mass: 165.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 4-fluorobicyclo[2.2.1]heptan-1-amine hydrochloride

Introduction to 4-fluorobicyclo[2.2.1]heptan-1-amine hydrochloride (CAS No. 1638765-29-3)

4-fluorobicyclo[2.2.1]heptan-1-amine hydrochloride, with the chemical identifier CAS No. 1638765-29-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative features a unique structural framework that has garnered attention for its potential biological activity and synthetic utility. The presence of a fluorine atom in the molecule introduces specific electronic and steric properties, making it a valuable scaffold for drug design and development.

The compound belongs to the class of bicyclo[2.2.1]heptane derivatives, which are known for their complex three-dimensional structures and diverse pharmacological profiles. The nitrogen-containing amine group at the 1-position enhances its reactivity, enabling further functionalization for the creation of more sophisticated molecular entities. The hydrochloride salt form improves solubility and stability, facilitating its use in both laboratory settings and potential clinical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclo[2.2.1]heptan-1-amine derivatives due to their ability to interact with biological targets in unique ways. The fluorine substituent, in particular, has been shown to modulate binding affinity and metabolic stability, making it a key feature in the design of next-generation therapeutics. This compound has been studied for its interactions with various enzymes and receptors, suggesting possible applications in treating inflammatory diseases, neurological disorders, and other conditions.

One of the most compelling aspects of 4-fluorobicyclo[2.2.1]heptan-1-amine hydrochloride is its synthetic accessibility. The bicyclic core can be constructed through a variety of organic reactions, including cyclization and ring-forming processes that are well-documented in the literature. Researchers have leveraged these synthetic strategies to produce analogs with modified substituents, allowing for systematic exploration of structure-activity relationships (SAR). This flexibility has enabled the development of libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

The compound's relevance extends beyond academic research; it has been incorporated into several drug discovery programs by pharmaceutical companies seeking innovative treatments for unmet medical needs. Preclinical studies have demonstrated promising results in models of pain management and neuroprotection, highlighting its therapeutic potential. The amine moiety provides a handle for further derivatization, enabling chemists to optimize pharmacokinetic properties such as bioavailability and half-life.

Advances in computational chemistry have further enhanced the study of 4-fluorobicyclo[2.2.1]heptan-1-amine hydrochloride by allowing researchers to predict its behavior in biological systems with high accuracy. Molecular docking simulations have been used to model interactions with target proteins, providing insights into binding mechanisms and potential side effects. These computational approaches complement experimental work by offering rapid screening of virtual libraries, thereby accelerating the drug discovery process.

The synthesis of this compound also involves considerations of stereochemistry, as the relative configuration around the bicyclic system can significantly influence biological activity. Chiral auxiliaries and catalysts have been employed to achieve enantioselective synthesis, ensuring that only the most active stereoisomer is produced. This level of control is crucial for developing drugs that exhibit high selectivity and minimal off-target effects.

In conclusion, 4-fluorobicyclo[2.2.1]heptan-1-amine hydrochloride represents a fascinating molecule with broad applications in pharmaceutical research and drug development. Its unique structural features, combined with its synthetic tractability, make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly important role in the next generation of medicines.